N-{3-[(2-chloro-4-nitrophenyl)amino]-2,2-dimethylpropyl}-4-isopropoxybenzamide

• IUPAC Name: N-[3-(2-chloro-4-nitroanilino)-2,2-dimethylpropyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C21H26ClN3O4/c1-14(2)29-17-8-5-15(6-9-17)20(26)24-13-21(3,4)12-23-19-10-7-16(25(27)28)11-18(19)22/h5-11,14,23H,12-13H2,1-4H3,(H,24,26)
• InChI Key: QJWZPZZFSKGYST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC(C)(C)CNC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C21H26ClN3O4
• Molecular Weight: 419.9 g/mol

Description

N-{3-[(2-chloro-4-nitrophenyl)amino]-2,2-dimethylpropyl}-4-isopropoxybenzamide, commonly known as CNQX, is a potent and selective antagonist of the ionotropic glutamate receptor. It has been widely used in scientific research for its ability to block the excitatory effects of glutamate on neurons.

Mechanism of Action

CNQX acts as a competitive antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. It binds to the receptor's ligand-binding site, preventing the binding of glutamate and blocking the excitatory effects of glutamate on neurons. This results in a decrease in synaptic transmission and a reduction in neuronal excitability.
Biochemical and Physiological Effects:
CNQX has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of neurotransmitters such as dopamine and acetylcholine. CNQX has also been shown to decrease the levels of intracellular calcium, which is important for neuronal signaling. In addition, CNQX has been shown to have neuroprotective effects, protecting neurons from excitotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

CNQX has several advantages for use in lab experiments. It is a potent and selective antagonist of the AMPA receptor, making it an ideal tool for studying the role of glutamate in various physiological and pathological conditions. CNQX is also stable and easy to handle, making it a popular choice for researchers.
However, there are also limitations to the use of CNQX in lab experiments. It has been shown to have off-target effects on other receptors, such as the kainate receptor. In addition, CNQX has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over time.

Future Directions

There are several future directions for research involving CNQX. One area of interest is the role of glutamate and the AMPA receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more selective and potent AMPA receptor antagonists, which could have therapeutic potential for a range of neurological disorders. Finally, there is ongoing research into the use of CNQX as a tool for studying synaptic plasticity and learning and memory.

Scientific Research Applications

CNQX has been used extensively in scientific research to study the role of glutamate in various physiological and pathological conditions. It has been used to investigate the mechanisms of synaptic plasticity, learning, and memory. CNQX has also been used to study the role of glutamate in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.